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Compound of Interest

Compound Name:
(5-Methyl-1-Tritylimidazol-4-

yl)Methanol

Cat. No.: B175492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of (5-Methyl-1-
Tritylimidazol-4-yl)Methanol, a compound of interest in various research and development

applications.

Molecular Weight and Composition
(5-Methyl-1-Tritylimidazol-4-yl)Methanol has a molecular weight of 354.17 g/mol .[1] Its

chemical formula is C24H22N2O.[1] The molecular weight is a critical parameter in

experimental design, substance quantification, and formulation development. The table below

details the elemental composition and contribution of each element to the overall molecular

weight.
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Element Symbol
Atomic
Number

Number
of Atoms

Atomic
Mass
(amu)

Molar
Mass (
g/mol )

Total
Contributi
on ( g/mol
)

Carbon C 6 24 12.011 12.011 288.264

Hydrogen H 1 22 1.008 1.008 22.176

Nitrogen N 7 2 14.007 14.007 28.014

Oxygen O 8 1 15.999 15.999 15.999

Total 49 354.453

Note: The slight discrepancy between the sum of the elemental contributions and the cited

molecular weight can be attributed to rounding of atomic masses.

Experimental Protocols
The determination of a compound's molecular weight is a fundamental analytical procedure.

High-resolution mass spectrometry (HRMS) is a commonly employed technique for the precise

determination of molecular weights.

Methodology for High-Resolution Mass Spectrometry (HRMS):

Sample Preparation: A dilute solution of (5-Methyl-1-Tritylimidazol-4-yl)Methanol is
prepared in a suitable volatile solvent, such as methanol or acetonitrile.

Ionization: The sample solution is introduced into the mass spectrometer. Electrospray

ionization (ESI) is a soft ionization technique well-suited for this type of molecule, minimizing

fragmentation and preserving the molecular ion.

Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer, such

as an Orbitrap or a Time-of-Flight (TOF) analyzer. These instruments are capable of

measuring mass-to-charge ratios (m/z) with high accuracy and precision.

Data Acquisition: The detector records the abundance of ions at each m/z value, generating

a mass spectrum.
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Data Analysis: The spectrum is analyzed to identify the peak corresponding to the molecular

ion ([M+H]⁺ or [M+Na]⁺, for example). The precise m/z of this peak is used to calculate the

neutral molecular weight of the compound.

Logical Relationship Diagram
The following diagram illustrates the hierarchical relationship between the compound and its

elemental constituents, which collectively determine its molecular weight.
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Caption: Elemental contribution to the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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